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Compound of Interest

Compound Name: (R)-1dhp

Cat. No.: B12391047

This document provides essential safety and logistical information for the proper disposal of
(R)-Idhp, identified as Inosine diphosphate (IDP). The following procedures are designed to
ensure the safe handling and disposal of this material in a laboratory setting, minimizing risks to
personnel and the environment.

Hazard Identification and Safety Precautions

Inosine diphosphate, in its sodium salt form, is classified under the Globally Harmonized
System (GHS) with the following hazards:

Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]

Personal Protective Equipment (PPE): Before handling Inosine diphosphate, ensure the
following personal protective equipment is worn:

e Protective gloves

» Eye protection (safety glasses or goggles)
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e Face protection

o Appropriate respiratory protection if dust is generated

Quantitative Data Summary

Property Value Reference

Molecular Formula C10H14N4011P2 --INVALID-LINK--[2]
Formula Weight 428.19 g/mol --INVALID-LINK--[2]
CAS Number 54735-61-4 (disodium salt) --INVALID-LINK--[1]
Appearance Powder --INVALID-LINK--[3]

- Water: 50 mg/mL, clear to very
Solubility _ --INVALID-LINK--[3]
slightly hazy, colorless

Storage Temperature -20°C --INVALID-LINK--[3]

Detailed Disposal Protocol

The following step-by-step protocol should be followed for the disposal of Inosine diphosphate
waste.

Step 1: Waste Segregation and Collection

» Collect all waste containing Inosine diphosphate in a designated, properly labeled, and
sealed waste container.

e Do not mix with other incompatible waste streams.
e The container should be made of a material compatible with the chemical.
Step 2: Labeling

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Inosine diphosphate”.

e Include the hazard pictograms (e.g., GHSO7 for irritant and harmful).
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Step 3: Storage

o Store the sealed waste container in a designated hazardous waste accumulation area.
e This area should be well-ventilated and away from incompatible materials.

Step 4: Disposal

» Dispose of the contents and the container in accordance with local, state, and federal
regulations.[3]

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal.

e Do not dispose of Inosine diphosphate down the drain or in the regular trash.

Emergency Procedures:

If on skin: Wash with plenty of soap and water.[1]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1]

« If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[1]
« If swallowed: Rinse mouth.[1]

Visual Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of (R)-ldhp
(Inosine diphosphate).
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1. Wear Appropriate PPE
(Gloves, Eye Protection)

2. Collect Waste in
Designated Container

3. Label Container
'Hazardous Waste - Inosine diphosphate'

4. Store in Designated
Hazardous Waste Area

5. Contact EHS for Pickup

@Proper Dis@

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of (R)-Idhp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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